Cas no 2219371-48-7 (tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate
• CAS No: 2219371-48-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6330345
• PubChem ID: 165605640
• Update Time: 2025-05-20

tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate
• tert-butyl N-[3-(2-methyloxiran-2-yl)propyl]carbamate
• 2219371-48-7
• EN300-1708371

• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(13)12-7-5-6-11(4)8-14-11/h5-8H2,1-4H3,(H,12,13)
• InChI Key： TYJPMAPEUWCSJB-UHFFFAOYSA-N
• SMILES： O1CC1(C)CCCNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate (CAS No. 2219371-48-7)

tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate, with the CAS number 2219371-48-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in medicinal chemistry and drug development. The presence of the oxirane (epoxide) ring and the tert-butyl carbamate group makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for epoxide-containing compounds like tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate has surged due to their applications in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential role in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. The compound's unique structure allows it to act as a linker or spacer, facilitating the interaction between target proteins and degradation machinery.

The synthesis of tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate typically involves multi-step organic reactions, including epoxidation and carbamate formation. Its high purity and stability under controlled conditions make it a preferred choice for laboratories focusing on peptide modification and small-molecule therapeutics. Additionally, the compound's compatibility with green chemistry principles aligns with the growing emphasis on sustainable synthetic methodologies.

From a commercial perspective, CAS No. 2219371-48-7 is often sought after by manufacturers of custom synthesis services and contract research organizations (CROs). Its utility extends to biochemical assays and material science applications, where precise molecular control is essential. The compound's low toxicity profile and compatibility with aqueous environments further enhance its appeal in biomedical research.

As the scientific community continues to explore novel drug candidates and advanced therapeutic modalities, compounds like tert-butyl N-3-(2-methyloxiran-2-yl)propylcarbamate are expected to play a pivotal role. Its integration into high-throughput screening platforms and combinatorial chemistry workflows underscores its relevance in modern drug discovery. Future research may uncover additional applications in enzyme inhibition and cellular signaling pathways, further solidifying its importance in the chemical and pharmaceutical industries.